Cas no 2093801-39-7 (1-{4-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one
• CAS No: 2093801-39-7
• MF: C₁₁H₁₃F₃N₄OS
• MW: 306.307330846787
• CID: 5413079
• PubChem ID: 121582175
• Update Time: 2025-10-13

1-{4-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one
• 2093801-39-7
• Z2737383440
• EN300-6670045
• 1-[4-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl]prop-2-en-1-one
• 1-{4-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one

• Inchi： 1S/C11H13F3N4OS/c1-2-8(19)17-4-3-5-18(7-6-17)10-16-15-9(20-10)11(12,13)14/h2H,1,3-7H2
• InChI Key： SDRBWEAPPVTJPO-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NN=C1N1CCN(C(C=C)=O)CCC1

Computed Properties

• Exact Mass: 306.07621671g/mol
• Monoisotopic Mass: 306.07621671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.6Ų

Additional information on 1-{4-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one

1-{4-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one

The compound with CAS No. 2093801-39-7, known as 1-{4-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a trifluoromethyl group attached to a thiadiazole ring and a diazepane moiety fused with a propenone group. These structural elements contribute to its exceptional chemical and biological properties.

Recent studies have highlighted the potential of this compound in drug discovery. The thiadiazole ring, a heterocyclic structure known for its stability and versatility, plays a crucial role in modulating the compound's pharmacokinetic properties. The trifluoromethyl group, on the other hand, enhances lipophilicity and metabolic stability, making it an attractive candidate for drug development. Researchers have explored its application as a modulator of kinase activity, with promising results in inhibiting key enzymes involved in various disease pathways.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials science. The diazepane moiety provides rigidity to the molecule, which is advantageous in designing self-assembling materials and supramolecular structures. Recent advancements in crystal engineering have utilized this compound to create porous frameworks with potential applications in gas storage and catalysis.

The synthesis of 1-{4-[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl}prop-2-en-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent incorporation of the diazepane and propenone groups via tandem coupling strategies. These methods ensure high yields and excellent control over the stereochemistry of the final product.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. These findings are particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, CAS No. 2093801-39-7 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a valuable tool in advancing both therapeutic development and materials innovation.